5-(morpholin-4-ylmethyl)-6-(piperidin-1-ylcarbonyl)imidazo[2,1-b][1,3]thiazole

• IUPAC Name: [5-(morpholin-4-ylmethyl)imidazo[2,1-b][1,3]thiazol-6-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C16H22N4O2S/c21-15(19-4-2-1-3-5-19)14-13(12-18-6-9-22-10-7-18)20-8-11-23-16(20)17-14/h8,11H,1-7,9-10,12H2
• InChI Key: ZKIZSCOZUXVZSM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(N3C=CSC3=N2)CN4CCOCC4
• Molecular Formula: C16H22N4O2S
• Molecular Weight: 334.4 g/mol

Description

The compound “5-(morpholin-4-ylmethyl)-6-(piperidin-1-ylcarbonyl)imidazo[2,1-b][1,3]thiazole” is a chemical compound with the molecular formula C15H16N6O2. It’s also known as 1-(1-(1H-imidazole-1-carbonyl)piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 312.33. More specific physical and chemical properties such as melting point, boiling point, and solubility would require experimental data, which I currently do not have access to.

Mechanism of Action

In a study, two aminomethyl derivatives of dehydrozingerone, which have structural similarities to the compound , were evaluated as lipoxygenase and xanthine oxidase inhibitors. While this doesn’t directly provide the mechanism of action for our compound, it suggests potential bioactivity that could be further investigated.

Future Directions

The potential bioactivity of this compound, as suggested by its structural similarity to known lipoxygenase and xanthine oxidase inhibitors, could be a direction for future research. Further studies could focus on its synthesis, characterization, and exploration of its potential biological activities.